Cas no 1807007-34-6 (Methyl 3,4-bis(trifluoromethyl)-2-methylbenzoate)

• Product Name: Methyl 3,4-bis(trifluoromethyl)-2-methylbenzoate
• CAS No: 1807007-34-6
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• CID: 4954702
• Update Time: 2023-08-22

Methyl 3,4-bis(trifluoromethyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-bis(trifluoromethyl)-2-methylbenzoate

• Inchi： 1S/C11H8F6O2/c1-5-6(9(18)19-2)3-4-7(10(12,13)14)8(5)11(15,16)17/h3-4H,1-2H3
• InChI Key： QXNMMUCXMORLFH-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC=C(C(=O)OC)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3